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Compound of Interest

Compound Name: Bis(2-propylheptyl) Phthalate-d4

Cat. No.: B585399 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isotopic purity of Bis(2-
propylheptyl) Phthalate-d4, a deuterated internal standard crucial for accurate quantification

in various analytical applications. Ensuring the isotopic purity of such standards is paramount

for the reliability and reproducibility of experimental results.

Quantitative Data Summary
The chemical and isotopic purity specifications for Bis(2-propylheptyl) Phthalate-d4 are

critical for its function as an internal standard. The following table summarizes the typical data

found for this compound.

Parameter Value Source

Chemical Formula C₂₈H₄₂D₄O₄ Manufacturer's Specification

Molecular Weight 450.7 g/mol Calculated

Deuterium Incorporation 4 atoms Structural Information

Isotopic Purity ≥98 atom % D Representative Data[1]

Chemical Purity ≥99% Representative Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b585399?utm_src=pdf-interest
https://www.benchchem.com/product/b585399?utm_src=pdf-body
https://www.benchchem.com/product/b585399?utm_src=pdf-body
https://www.benchchem.com/product/b585399?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/aldrich/617180
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b585399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Molecular Structure and Deuteration
The deuterium atoms in Bis(2-propylheptyl) Phthalate-d4 are located on the phthalate ring,

providing a stable isotopic label.

Workflow for Isotopic Purity Determination

Isotopic Purity Assessment

Deuterated Standard
(Bis(2-propylheptyl) Phthalate-d4)

Quantitative NMR (qNMR)
- Determine atom % D

LC-MS Analysis
- Confirm isotopic distribution

- Assess chemical purity

Data Analysis and Calculation

Isotopic Purity Report
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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